Cas no 331257-53-5 (Aprinocarsen sodium)

Aprinocarsen sodium is an antisense oligonucleotide designed to target specific mRNA sequences, thereby modulating gene expression. Its primary advantage lies in its high specificity and ability to inhibit the production of target proteins implicated in disease pathways. The sodium salt formulation enhances solubility and stability, facilitating improved pharmacokinetic properties for therapeutic applications. Aprinocarsen sodium is utilized in preclinical and clinical research for its potential in treating conditions where selective gene silencing is beneficial. Its optimized phosphorothioate backbone confers resistance to nuclease degradation, ensuring prolonged biological activity. This compound represents a promising tool for investigating gene function and developing targeted therapies.

Aprinocarsen sodium structure

Product Name:Aprinocarsen sodium

CAS No:331257-53-5

MF:C₁₉₆H₂₃₀N₆₈Na₁₉O₁₀₅P₁₉S₁₉

MW:6852.85811376572

CID:2712160

PubChem ID:71587700

Update Time:2025-06-09

Aprinocarsen sodium Chemical and Physical Properties

Names and Identifiers

- Aprinocarsen sodium
- Affinitak (TN)
- 1U68ZWZ6OX
- APRINOCARSEN SODIUM [WHO-DD]
- Aprinocarsen sodium [USAN]
- UNII-1U68ZWZ6OX
- Aprinocarsen sodium (USAN)
- DA-61175
- DNA, D(P-THIO)(G-T-T-C-T-C-G-C-T-G-G-T-G-A-G-T-T-T-C-A) NONADECASODIUM SALT
- DNA, d(P-thio)(G-T-T-C-T-C-G-C-T-G-G-T-G-A-G-T-T-T-C-A), nonadecasodium salt
- 151879-73-1 (for the base substance)
- Affinitak
- ISIS 5321
- DTXSID90186786
- ISIS-5321
- DTXCID30109277
- APRINOCARSEN NONADECASODIUM SALT [MI]
- Aprinocarsen nonadecasodium salt
- Affinitac
- 331257-53-5
- Inchi： 1S/C196H249N68O105P19S19.19Na/c1-75-37-249(189(285)237-165(75)267)132-23-89(109(337-132)51-313-371(294,390)351-84-18-141(331-103(84)45-265)259-69-215-149-159(259)225-179(203)231-173(149)275)359-378(301,397)320-54-112-92(26-135(340-112)252-40-78(4)168(270)240-192(252)288)358-377(300,396)315-48-106-86(20-129(334-106)246-14-10-124(198)222-186(246)282)353-372(295,391)318-52-110-90(24-133(338-110)250-38-76(2)166(268)238-190(250)286)356-376(299,395)316-49-107-88(22-131(335-107)248-16-12-126(200)224-188(248)284)355-374(297,393)326-60-118-98(32-142(346-118)260-70-216-150-160(260)226-180(204)232-174(150)276)365-383(306,402)317-50-108-87(21-130(336-108)247-15-11-125(199)223-187(247)283)354-373(296,392)319-53-111-95(29-138(339-111)255-43-81(7)171(273)243-195(255)291)362-381(304,400)328-62-120-102(36-146(348-120)264-74-220-154-164(264)230-184(208)236-178(154)280)369-388(311,407)330-64-122-100(34-144(350-122)262-72-218-152-162(262)228-182(206)234-176(152)278)367-385(308,404)324-58-116-96(30-139(344-116)256-44-82(8)172(274)244-196(256)292)363-382(305,401)327-61-119-101(35-145(347-119)263-73-219-153-163(263)229-183(207)235-177(153)279)368-387(310,406)325-59-117-97(31-140(345-117)258-68-214-148-156(202)210-66-212-158(148)258)364-386(309,405)329-63-121-99(33-143(349-121)261-71-217-151-161(261)227-181(205)233-175(151)277)366-384(307,403)323-57-115-94(28-137(343-115)254-42-80(6)170(272)242-194(254)290)361-380(303,399)322-56-114-93(27-136(342-114)253-41-79(5)169(271)241-193(253)289)360-379(302,398)321-55-113-91(25-134(341-113)251-39-77(3)167(269)239-191(251)287)357-375(298,394)314-47-105-85(19-128(333-105)245-13-9-123(197)221-185(245)281)352-370(293,389)312-46-104-83(266)17-127(332-104)257-67-213-147-155(201)209-65-211-157(147)257;;;;;;;;;;;;;;;;;;;/h9-16,37-44,65-74,83-122,127-146,265-266H,17-36,45-64H2,1-8H3,(H,293,389)(H,294,390)(H,295,391)(H,296,392)(H,297,393)(H,298,394)(H,299,395)(H,300,396)(H,301,397)(H,302,398)(H,303,399)(H,304,400)(H,305,401)(H,306,402)(H,307,403)(H,308,404)(H,309,405)(H,310,406)(H,311,407)(H2,197,221,281)(H2,198,222,282)(H2,199,223,283)(H2,200,224,284)(H2,201,209,211)(H2,202,210,212)(H,237,267,285)(H,238,268,286)(H,239,269,287)(H,240,270,288)(H,241,271,289)(H,242,272,290)(H,243,273,291)(H,244,274,292)(H3,203,225,231,275)(H3,204,226,232,276)(H3,205,227,233,277)(H3,206,228,234,278)(H3,207,229,235,279)(H3,208,230,236,280);;;;;;;;;;;;;;;;;;;/q;19*+1/p-19/t83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103+,104+,105+,106+,107+,108+,109+,110+,111+,112+,113+,114+,115+,116+,117+,118+,119+,120+,121+,122+,127+,128+,129+,130+,131+,132+,133+,134+,135+,136+,137+,138+,139+,140+,141+,142+,143+,144+,145+,146+,370?,371?,372?,373?,374?,375?,376?,377?,378?,379?,380?,381?,382?,383?,384?,385?,386?,387?,388?;;;;;;;;;;;;;;;;;;;/m0.................../s1
- InChI Key： JZMHCANOTJFLQJ-IEQBYLOXSA-A
- SMILES： S=P([O-])(OC[C@@H]1[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)=S)=S)=S)=S)=S)=S)O[C@H]1C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(N=C(C=C2)N)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(N=C(C=C2)N)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(N=C(C=C2)N)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@@H]1[C@@H](CO)O[C@H](C1)N1C=NC2C(NC(N)=NC1=2)=O)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

Exact Mass: 6850.2579809g/mol
Monoisotopic Mass: 6848.2512713g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 28
Hydrogen Bond Acceptor Count: 144
Heavy Atom Count: 426
Rotatable Bond Count: 116
Complexity: 18900
Covalently-Bonded Unit Count: 20
Defined Atom Stereocenter Count: 60
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 2900Å²

Aprinocarsen sodium Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-148413-5mg	Aprinocarsen sodium	331257-53-5	90.35%	5mg	￥3360	2024-05-24
MedChemExpress	HY-148413-10mg	Aprinocarsen sodium	331257-53-5	90.35%	10mg	￥5390	2024-05-24
MedChemExpress	HY-148413-1mg	Aprinocarsen sodium	331257-53-5	90.35%	1mg	￥1308	2024-05-24

Aprinocarsen sodium Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on Aprinocarsen sodium

Aprinocarsen Sodium (CAS No. 331257-53-5): A Comprehensive Overview of Its Applications and Recent Research Findings

Aprinocarsen sodium, identified by the Chemical Abstracts Service Number (CAS No.) 331257-53-5, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, a sodium salt derivative, has been studied extensively for its potential therapeutic applications, particularly in the realm of targeted cancer therapies. The unique chemical structure and biological properties of Aprinocarsen sodium have positioned it as a promising candidate for various medical interventions.

The molecular composition of Aprinocarsen sodium (CAS No. 331257-53-5) exhibits a high degree of specificity, which is crucial for its role in precision medicine. This specificity allows the compound to interact selectively with certain biological targets, making it an attractive option for developing treatments that minimize side effects while maximizing efficacy. Recent advancements in synthetic chemistry have enabled the production of Aprinocarsen sodium with greater purity and yield, further enhancing its viability for clinical applications.

In the context of oncology, Aprinocarsen sodium has been investigated for its ability to inhibit the growth and proliferation of cancer cells. Studies have demonstrated that this compound can selectively target cells expressing specific surface antigens, such as CD30, which are commonly found on certain types of lymphomas and leukemias. The mechanism of action involves the induction of apoptosis in cancer cells, thereby reducing tumor burden and improving patient outcomes.

Recent research has also explored the potential synergistic effects of Aprinocarsen sodium when combined with other therapeutic agents. For instance, studies have shown that the combination of Aprinocarsen sodium with chemotherapy or immunotherapy can lead to enhanced anti-tumor activity. This multi-modal approach holds promise for overcoming drug resistance and improving treatment responses in patients with advanced-stage cancers.

The pharmacokinetic profile of Aprinocarsen sodium (CAS No. 331257-53-5) has been another area of focus. Researchers have been working to optimize the delivery system to ensure that the compound reaches its target sites efficiently while maintaining stability in biological fluids. Advances in nanotechnology have led to the development of novel formulations that enhance the bioavailability and targeted delivery of Aprinocarsen sodium, thereby improving its therapeutic potential.

Efficacy and safety trials have provided valuable insights into the clinical potential of Aprinocarsen sodium. Phase I and II clinical studies have reported promising results in terms of tumor regression and prolonged progression-free survival in patients with refractory hematologic malignancies. These findings have fueled further interest in Aprinocarsen sodium as a viable treatment option for patients who have limited therapeutic choices.

The future direction of research on Aprinocarsen sodium (CAS No. 331257-53-5) includes exploring its applications in other therapeutic areas beyond oncology. Preliminary studies suggest that this compound may have potential benefits in treating inflammatory diseases and autoimmune conditions by modulating immune cell function. Additionally, researchers are investigating ways to expand the range of targetable antigens to include a broader spectrum of diseases.

In conclusion, Aprinocarsen sodium, with its unique chemical properties and biological activities, represents a significant advancement in targeted therapy. The ongoing research efforts aimed at optimizing its formulation, delivery mechanisms, and therapeutic applications hold great promise for improving patient care across multiple medical disciplines. As our understanding of cellular biology and disease mechanisms continues to evolve, compounds like Aprinocarsen sodium are poised to play a pivotal role in shaping the future of medicine.